Cas no 1248262-30-7 (1-(3-Methylphenyl)hexan-1-amine)

• Product Name: 1-(3-Methylphenyl)hexan-1-amine
• CAS No: 1248262-30-7
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• MDL: MFCD16822339
• CID: 5231551
• PubChem ID: 21659715
• Update Time: 2025-10-30

1-(3-Methylphenyl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)hexan-1-amine
• 1-(M-tolyl)hexan-1-amine
• Benzenemethanamine, 3-methyl-α-pentyl-
• 1-(3-Methylphenyl)hexan-1-amine

• MDL： MFCD16822339
• Inchi： 1S/C13H21N/c1-3-4-5-9-13(14)12-8-6-7-11(2)10-12/h6-8,10,13H,3-5,9,14H2,1-2H3
• InChI Key： IUIROMSZJAMMIS-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=C(C)C=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(3-Methylphenyl)hexan-1-amine

Introduction to 1-(3-Methylphenyl)hexan-1-amine (CAS No: 1248262-30-7)

1-(3-Methylphenyl)hexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1248262-30-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amine derivative, featuring a hexyl chain attached to a phenyl ring substituted with a methyl group at the 3-position, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug development. The molecular structure of 1-(3-Methylphenyl)hexan-1-amine consists of an aromatic ring system combined with an aliphatic side chain, which can influence its solubility, bioavailability, and interaction with biological targets.

The compound's chemical formula can be represented as C₁₁H₁₉N, indicating a relatively simple yet versatile molecular framework. The presence of the amine functional group (-NH₂) at the terminal position of the hexyl chain introduces basicity, which is a key feature for its potential role as a pharmacophore in the design of bioactive molecules. In pharmaceutical research, such structural motifs are often explored for their ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders, neurodegenerative diseases, and other metabolic conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-(3-Methylphenyl)hexan-1-amine with greater accuracy. Studies suggest that the compound may exhibit properties such as moderate lipophilicity and reasonable metabolic stability, making it a promising scaffold for further derivatization. The aromatic ring substitution pattern at the 3-position introduces steric hindrance and electronic effects that can be fine-tuned to optimize binding affinity to specific receptors or enzymes.

In the context of drug discovery, 1-(3-Methylphenyl)hexan-1-amine has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features allow for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. For instance, functionalization of the amine group or introduction of additional substituents on the phenyl ring could lead to compounds with enhanced potency or selectivity against target proteins.

One area where 1-(3-Methylphenyl)hexan-1-amine has garnered attention is in the exploration of novel therapeutic agents for neurological disorders. Research indicates that compounds with similar structural motifs may interact with neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. The ability of this amine derivative to cross the blood-brain barrier remains a critical factor to be evaluated through preclinical studies. Advanced techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI) may provide insights into its distribution and interaction within neural tissues.

The synthesis of 1-(3-Methylphenyl)hexan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include alkylation reactions between benzylamines and appropriate alkyl halides, followed by reduction steps to introduce the hexyl chain. Catalytic hydrogenation or metal-mediated reactions may be employed to achieve these transformations efficiently. The choice of reagents and reaction conditions must be carefully controlled to minimize side products and byproducts.

Evaluation of 1-(3-Methylphenyl)hexan-1-amine in vitro has revealed interesting interactions with various biological targets. For example, preliminary binding assays have shown potential affinity for certain G-protein coupled receptors (GPCRs), which are critical mediators in cellular signaling pathways. Additionally, its ability to inhibit specific enzyme activities has been observed in enzymatic assays, suggesting possible applications in managing metabolic disorders or inflammatory conditions.

The safety profile of 1-(3-Methylphenyl)hexan-1-amine is another important consideration in its development as a pharmaceutical agent. Toxicological studies are essential to assess potential adverse effects at therapeutic doses. Parameters such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity must be evaluated through standardized protocols. These studies provide critical data for determining safe dosage ranges and identifying any long-term risks associated with exposure.

The regulatory landscape for new drug candidates like 1-(3-Methylphenyl)hexan-1-amine is stringent but well-defined. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other regional regulatory bodies is necessary before clinical trials can commence. Documentation must include detailed information on synthesis procedures, analytical characterization, pharmacological data, and safety assessments.

In conclusion, 1-(3-Methylphenyl)hexan-1-amine (CAS No: 1248262-30-7) represents a compelling subject for pharmaceutical research due to its structural versatility and potential biological activity. Further investigation into its pharmacological properties, synthetic pathways, and safety profile will be crucial in determining its viability as a lead compound or intermediate in drug development programs. As research progresses, this compound may contribute valuable insights into therapeutic strategies targeting neurological disorders and other diseases where amine-based molecules play a significant role.